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Compound of Interest

Compound Name: 1-Methylindole-3-carboxylic acid

Cat. No.: B1347649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, safety

data, and relevant experimental protocols for 1-Methylindole-3-carboxylic acid (CAS 32387-

21-6). The information is intended to support research, development, and safety assessment

activities.

Chemical and Physical Properties
1-Methylindole-3-carboxylic acid is an indole derivative that serves as a versatile building

block in organic synthesis.[1] Its chemical structure consists of an indole ring system with a

methyl group at the 1-position and a carboxylic acid group at the 3-position.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source(s)

CAS Number 32387-21-6 [2]

IUPAC Name
1-methyl-1H-indole-3-

carboxylic acid
[2]

Molecular Formula C₁₀H₉NO₂ [3]

Molecular Weight 175.18 g/mol [2][3]

Melting Point 197-200 °C (decomposes)

Appearance Solid [4]

SMILES
CN1C=C(C2=CC=CC=C21)C(

=O)O
[2]

InChI

InChI=1S/C10H9NO2/c1-11-6-

8(10(12)13)7-4-2-3-5-

9(7)11/h2-6H,1H3,(H,12,13)

[2]

Safety and Hazard Information
1-Methylindole-3-carboxylic acid is classified as an irritant. Appropriate personal protective

equipment (PPE), including gloves, eye protection, and a dust mask, should be used when

handling this compound.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[2]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2]
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Table 3: Precautionary Statements

Code Statement Source(s)

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash skin thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Experimental Protocols
Detailed experimental protocols for the safety assessment of chemicals like 1-Methylindole-3-
carboxylic acid are provided by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals. The following are summaries of

the relevant protocols.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test determines the potential of a substance to cause skin irritation or corrosion.[5][6][7]

Methodology:
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Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.[6]

Test Substance Application: 0.5 g of the solid test substance is applied to a small area

(approximately 6 cm²) of the rabbit's shaved skin. The area is then covered with a gauze

patch and a semi-occlusive dressing.[5][8]

Exposure Duration: The standard exposure period is 4 hours.[5]

Observation: After the exposure period, the dressing is removed, and the skin is observed for

erythema (redness) and edema (swelling) at 60 minutes, and then at 24, 48, and 72 hours.

Observations may continue for up to 14 days to assess the reversibility of any effects.[7]

Scoring: The severity of skin reactions is graded according to a standardized scoring system.

Confirmatory Test: If the initial test does not show a corrosive effect, the response is

confirmed using up to two additional animals.[6]

Start: OECD 404
Acute Dermal Irritation Test

Animal Preparation:
Shave skin of albino rabbit

Apply 0.5g of solid
to a ~6 cm² area

Cover with gauze patch
and semi-occlusive dressing 4-hour exposure Remove patch and

clean the area

Observe for erythema and edema
at 1, 24, 48, 72 hours

and up to 14 days

Score skin reactions
based on severity

End: Classify substance
as irritant or non-irritant

Click to download full resolution via product page

Workflow for OECD Guideline 404 Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.[4][9][10]

Methodology:

Animal Model: A single healthy young adult albino rabbit is used for the initial test.[10]

Test Substance Application: A single dose of the test substance (typically 0.1 g for solids) is

applied into the conjunctival sac of one eye. The other eye remains untreated and serves as

a control.[4][11]

Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and

chemosis (swelling) at 1, 24, 48, and 72 hours after application. The observation period can

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.slideshare.net/slideshow/acute-dermal-irritationcorrosion-oecd-404/82710191
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://www.benchchem.com/product/b1347649?utm_src=pdf-body-img
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://catalog.labcorp.com/toxicology/gene/oecd-405-ocspp-870-2400-acute-eye-irritation-corrosion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


be extended up to 21 days to assess reversibility.[4][12]

Scoring: Ocular lesions are scored using a standardized system.

Confirmatory Test: If a corrosive or severe irritant effect is not observed in the initial test, the

result is confirmed using up to two additional animals.[10]

Start: OECD 405
Acute Eye Irritation Test

Select healthy
albino rabbit

Apply single dose to
conjunctival sac of one eye

Untreated eye
serves as control

Examine eyes at 1, 24, 48, 72 hours
and up to 21 days

Score corneal opacity,
iritis, and conjunctival effects

End: Classify substance
based on irritation level

Click to download full resolution via product page

Workflow for OECD Guideline 405 Acute Eye Irritation Test.

Acute Inhalation Toxicity (OECD Guideline 403)
This guideline is used to assess the health hazards of a substance upon short-term inhalation

exposure.[13][14][15]

Methodology:

Animal Model: The preferred species is the rat.[14]

Exposure: Animals are exposed to the test substance, typically as a dust or aerosol, in an

inhalation chamber for a standard duration of 4 hours.[15] The test can be conducted at a

limit concentration or at a series of concentrations.

Observation: Following exposure, the animals are observed for at least 14 days.[16]

Observations include mortality, clinical signs of toxicity, and effects on body weight.

Endpoint: The primary endpoint is the LC50 (median lethal concentration), which is the

concentration that is lethal to 50% of the test animals.[15]
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Pathology: At the end of the observation period, a gross necropsy is performed on all

animals.

Start: OECD 403
Acute Inhalation Toxicity Test

Select healthy
young adult rats

Expose animals to test substance
(aerosol/dust) in an

inhalation chamber for 4 hours

14-day observation period for
mortality and clinical signs Record body weight changes Perform gross necropsy

at the end of the study
End: Determine LC50 and
classify inhalation toxicity

Click to download full resolution via product page

Workflow for OECD Guideline 403 Acute Inhalation Toxicity Test.

Biological Activity and Role in Drug Development
Current research indicates that 1-Methylindole-3-carboxylic acid primarily serves as a key

intermediate or building block in the synthesis of more complex, biologically active molecules.

[1][3][17] It is a reactant in the preparation of various classes of inhibitors and receptor ligands.

While direct, potent biological activity of 1-Methylindole-3-carboxylic acid itself is not

extensively documented, derivatives of indole-3-carboxylic acid have been shown to play roles

in plant defense mechanisms and can influence gut integrity and immunity in animal models.

[18][19] Additionally, some indole-3-carboxylate derivatives have been investigated as inhibitors

of microsomal prostaglandin E₂ synthase-1 (mPGES-1), an enzyme involved in inflammation.

[20] Furthermore, various substituted 1H-indolyl carboxylic acid amides have been synthesized

and evaluated for their binding affinity to dopamine receptors.[21]

The primary significance of 1-Methylindole-3-carboxylic acid in drug development lies in its

utility as a scaffold for creating novel therapeutic agents.

Precursor to Bioactive Molecules

1-Methylindole-3-carboxylic acid
(CAS 32387-21-6)

PKC Inhibitors

Reactant for
synthesis of

Cdc7 Kinase Inhibitors

Reactant for
synthesis of

VLA-4 Antagonists

Reactant for
synthesis of

EphB3 Receptor Kinase Inhibitors

Reactant for
synthesis of

P2X7 Receptor Antagonists

Reactant for
synthesis of

Urotensin II Receptor Agonists

Reactant for
synthesis of

5-HT4 Receptor Ligands

Reactant for
synthesis of
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Click to download full resolution via product page

Role of 1-Methylindole-3-carboxylic acid as a precursor in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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